Cas no 524679-90-1 (methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate)

• Product Name: methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• CAS No: 524679-90-1
• MF: C₂₃H₂₉N₃O₅S₂
• MW: 491.623463392258
• CID: 5759403
• PubChem ID: 4123078
• Update Time: 2025-06-03

methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate
• Oprea1_012058
• methyl 2-(4-(azepan-1-ylsulfonyl)benzamido)-6-methyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate
• methyl 2-[[4-(azepan-1-ylsulfonyl)benzoyl]amino]-6-methyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate
• F0539-0026
• AKOS002067996
• 524679-90-1
• Thieno[2,3-c]pyridine-3-carboxylic acid, 2-[[4-[(hexahydro-1H-azepin-1-yl)sulfonyl]benzoyl]amino]-4,5,6,7-tetrahydro-6-methyl-, methyl ester

• Inchi： 1S/C23H29N3O5S2/c1-25-14-11-18-19(15-25)32-22(20(18)23(28)31-2)24-21(27)16-7-9-17(10-8-16)33(29,30)26-12-5-3-4-6-13-26/h7-10H,3-6,11-15H2,1-2H3,(H,24,27)
• InChI Key： GNVFXTJICPZNLT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=C(C(=O)OC)C3=C(CN(C)CC3)S2)=O)=CC=1)(N1CCCCCC1)(=O)=O

Computed Properties

• Exact Mass: 491.15486338g/mol
• Monoisotopic Mass: 491.15486338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 801
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 133Ų

Experimental Properties

• Density: 1.340±0.06 g/cm3(Predicted)
• pka: 11.86±0.20(Predicted)

Additional information on methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate

Introduction to Methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 524679-90-1)

Methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate (CAS No. 524679-90-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of heterocyclic molecules that exhibit promising biological activities, making it a subject of intense research interest.

The molecular structure of this compound features a complex arrangement of functional groups, including an azepane-1-sulfonyl moiety and a benzamido group, which are integrated into a fused thienopyridine core. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it a valuable candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The thienopyridine scaffold, in particular, has been extensively studied due to its ability to interact with various biological targets. Methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate is no exception and has been explored for its potential role in modulating various biological pathways.

The azepane-1-sulfonyl group in this compound is known for its ability to enhance binding affinity and selectivity towards certain biological targets. This moiety has been successfully incorporated into numerous drug candidates due to its favorable pharmacokinetic properties. Additionally, the benzamido group contributes to the molecule's solubility and bioavailability, which are crucial factors in drug development.

The fused thienopyridine core of Methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate provides a unique framework that allows for diverse interactions with biological receptors. This structural feature has made it an attractive candidate for further exploration in the field of drug discovery. Researchers have been particularly interested in its potential as an inhibitor of enzymes involved in inflammatory pathways.

Recent studies have demonstrated that derivatives of thienopyridine have shown promising activity against various inflammatory diseases. The specific arrangement of functional groups in Methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate suggests that it may exhibit similar properties. This has led to investigations into its potential as a therapeutic agent for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions to ensure high yield and purity. The introduction of the azepane-1-sulfonyl group and the benzamido group into the thienopyridine core is particularly challenging but can be achieved through well-established synthetic methodologies. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been employed to facilitate the formation of the desired molecular framework.

In addition to its potential therapeutic applications, Methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate has also been studied for its pharmacokinetic properties. These studies aim to understand how the molecule behaves within the body after administration and how it can be optimized for better absorption and distribution. Such information is crucial for the development of effective drugs that can reach their target sites efficiently.

The compound's stability under various conditions has also been a focus of research. Ensuring that the molecule remains stable during storage and transportation is essential for its practical application in pharmaceutical formulations. Researchers have investigated different solvents and storage conditions to determine the optimal environment for maintaining the integrity of Methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-methyl-4H,5H,6H,7H-thieno[2,3-c]pyridine-3-carboxylate.

The potential toxicity profile of this compound has also been carefully evaluated through preclinical studies. These studies involve assessing the compound's effects on various biological systems to identify any potential adverse reactions. By understanding how the molecule interacts with different cellular components, researchers can identify areas for improvement and ensure that any future drug candidates derived from this compound are safe for human use.

In conclusion，Methyl 2-[4-(azepane-1-sulfonyl)benzamido]-6-methyl-4H，5H，6H，7H-thieno[2，3-c]pyridine-3-carboxylate (CAS No. 524679—90—1) is a promising compound with significant potential in pharmaceutical research。 Its unique structural features， including the presence of an azepane—sulfonyl moiety and a benzamido group， make it an attractive candidate for further exploration。 The compound's ability to interact with various biological targets， coupled with its favorable pharmacokinetic properties， positions it as a valuable asset in the development of new therapeutic agents。